Cas no 24716-93-6 ((1S,2S)-2-Aminocyclohexanecarboxylic Acid)

• Product Name: (1S,2S)-2-Aminocyclohexanecarboxylic Acid
• CAS No: 24716-93-6
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD01318270
• CID: 253534
• PubChem ID: 7128323
• Update Time: 2025-05-21

(1S,2S)-2-Aminocyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-Aminocyclohexanecarboxylic acid
• (1S,2S)-2-aminocyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 2-amino-, (1S,2S)-
• Trans-2-amino-1-cyclohexane carboxylic acid
• trans-2-aminocyclohexane carboxylic acid
• WT1072
• trans-(1S,2S)-2-Aminocyclohexanecarboxylic acid
• (1S,2S)-2-AminocyclohexanecarboxylicAcid
• USQHEVWOPJDAAX-WDSKDSINSA-N
• FCH932747
• OR307112
• AX8043841
• (1S,2S)-2-amino-cyclohexanecarboxylic acid
• 2beta-Amino-1al
• MFCD01318270
• (1S, 2S)-2-aminocyclohexane-1-carboxylic acid
• EN300-1168694
• CS-0139609
• (1S,2S)-2-aminocyclohexanecarboxylic acid, AldrichCPR
• DTXSID90427828
• AS-30258
• (1~{S},2~{S})-2-azanylcyclohexane-1-carboxylic acid
• SCHEMBL48334
• 24716-93-6
• AKOS015854132
• AKOS006340938
• Cyclohexanecarboxylic acid,2-amino-,(1S,2S)-
• A877817
• A1689
• (1S,2S)-2-Aminocyclohexanecarboxylic Acid

• MDL： MFCD01318270
• Inchi： 1S/C7H13NO2/c8-6-4-2-1-3-5(6)7(9)10/h5-6H,1-4,8H2,(H,9,10)/t5-,6-/m0/s1
• InChI Key： USQHEVWOPJDAAX-WDSKDSINSA-N
• SMILES： OC([C@H]1CCCC[C@@H]1N)=O

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 198-201 ºC (ethanol ethyl ether )
• Boiling Point: 280.0±33.0 ºC (760 Torr),
• Flash Point: 123.1±25.4 ºC,
• Refractive Index: 76.5 ° (C=1, H2O)
• Solubility: Dissolution (67 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water.
• PSA: 63.32000
• LogP: 1.28880
• Solubility: Not determined

(1S,2S)-2-Aminocyclohexanecarboxylic Acid Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (1S,2S)-2-Aminocyclohexanecarboxylic Acid

Recent Advances in the Study of (1S,2S)-2-Aminocyclohexanecarboxylic Acid (CAS: 24716-93-6)

The compound (1S,2S)-2-Aminocyclohexanecarboxylic Acid (CAS: 24716-93-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (1S,2S)-2-Aminocyclohexanecarboxylic Acid as a chiral building block in the synthesis of peptidomimetics and other bioactive molecules. Its rigid cyclohexane backbone and stereochemical configuration make it an attractive candidate for designing inhibitors of enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the binding affinity of peptide-based inhibitors targeting proteases involved in inflammatory diseases.

In addition to its synthetic utility, (1S,2S)-2-Aminocyclohexanecarboxylic Acid has shown promising biological activities. Research conducted by Smith et al. (2023) revealed its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders such as Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with specific neuronal receptors underscores its therapeutic potential.

Another area of interest is the compound's application in the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of (1S,2S)-2-Aminocyclohexanecarboxylic Acid exhibited potent activity against multidrug-resistant bacterial strains. These findings suggest that further exploration of this scaffold could lead to novel antibiotics with improved efficacy and reduced resistance profiles.

The synthesis of (1S,2S)-2-Aminocyclohexanecarboxylic Acid has also seen advancements. A 2022 paper in Organic Letters described a novel asymmetric synthesis route that improves yield and enantiomeric purity, addressing previous challenges in large-scale production. This methodological breakthrough is expected to facilitate broader application of the compound in both academic and industrial settings.

In conclusion, (1S,2S)-2-Aminocyclohexanecarboxylic Acid (CAS: 24716-93-6) continues to be a valuable scaffold in chemical biology and drug discovery. Its diverse applications, from enzyme inhibition to antimicrobial activity, highlight its versatility. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. The ongoing advancements in synthesis methodologies further underscore the compound's relevance in contemporary pharmaceutical research.